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Introduction

Trifloxystrobin is a broad-spectrum fungicide from the strobilurin class, widely used in

agriculture to protect crops from various fungal diseases.[1][2] Its mechanism of action involves

the inhibition of mitochondrial respiration in fungi.[3] Due to its widespread application, robust

and reliable analytical methods are essential for quantifying its concentration in technical

formulations and for monitoring residue levels in environmental and agricultural samples to

ensure food safety and regulatory compliance. Gas chromatography (GC) offers a powerful

technique for the separation and quantification of trifloxystrobin. This application note details

protocols for trifloxystrobin analysis using GC coupled with Flame Ionization Detection (FID)

for formulations and Mass Spectrometry (MS/MS) for trace residue analysis.

Principle

Gas chromatography separates volatile and thermally stable compounds based on their

differential partitioning between a stationary phase (coated on a capillary column) and a mobile

phase (an inert carrier gas). The sample is vaporized in a heated inlet and carried through the

column by the gas. Compounds are separated based on their boiling points and interaction with

the stationary phase, eluting at characteristic retention times. A detector then measures the

quantity of the eluted compound.

GC-FID: The Flame Ionization Detector is a robust and widely used detector that is sensitive

to compounds containing carbon-hydrogen bonds. It is ideal for quantifying high-

concentration samples, such as pesticide formulations.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1683241?utm_src=pdf-interest
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16950327/
https://www.researchgate.net/publication/6840277_Rapid_gas_chromatographic_method_for_the_determination_of_famoxadone_trifloxystrobin_and_fenhexamid_residues_in_tomato_grape_and_wine_samples
https://pubchem.ncbi.nlm.nih.gov/compound/Trifloxystrobin
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.ppqs.gov.in/sites/default/files/trifloxystrobin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS/MS: Tandem Mass Spectrometry provides a high degree of selectivity and sensitivity

by using two mass analyzers in series. It is the preferred method for trace residue analysis in

complex matrices like food and environmental samples, as it minimizes matrix interference.

[5][6]

Experimental Protocols
Protocol 1: Quantification of Trifloxystrobin in Technical
Formulations by GC-FID
This protocol is adapted for the analysis of trifloxystrobin content in formulations using an

internal standard method for accurate quantification.[4]

1. Apparatus and Reagents

Apparatus: Gas Chromatograph with FID, capillary column (e.g., 10% OV-101 on

Chromosorb WHP), electronic balance, volumetric flasks, pipettes, microliter syringe,

ultrasonic bath.[4]

Reagents: Acetone (AR grade), Trifloxystrobin reference standard, Dioctyl phthalate (DOP)

as internal standard.[4]

2. Preparation of Solutions[4]

Internal Standard (IS) Solution (DOP): Accurately weigh approximately 0.8 g of Dioctyl

phthalate into a 100 ml volumetric flask. Dissolve and make up to the mark with acetone.

Homogenize the solution.

Standard Solution: Accurately weigh about 0.04 g of Trifloxystrobin reference standard into

a 100 ml volumetric flask. Add 10 ml of the Internal Standard solution and dilute to the mark

with acetone. If needed, use an ultrasonic bath for 10 minutes to ensure complete

dissolution.

Sample Solution: Accurately weigh a quantity of the sample formulation expected to contain

about 0.04 g of trifloxystrobin into a 100 ml volumetric flask. Add 10 ml of the Internal

Standard solution and dilute to the mark with acetone. Sonicate for 10 minutes to ensure

complete extraction.
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3. GC-FID Analysis

Set up the GC-FID system according to the parameters outlined in Table 1.

Inject 2 µl of the standard solution and record the peak areas for trifloxystrobin and the

internal standard (DOP). Repeat injections until the ratio of the peak areas is consistent

(within ±5%).[4]

Inject 2 µl of the sample solution and record the peak areas for trifloxystrobin and the

internal standard.[4]

4. Calculation The percentage of trifloxystrobin in the sample is calculated using the following

formula:

% Trifloxystrobin = (A_sample / A_IS_sample) * (W_std / W_sample) * (A_IS_std / A_std) *

Purity_std

Where:

A_sample = Peak area of trifloxystrobin in the sample solution

A_IS_sample = Peak area of the internal standard in the sample solution

W_std = Weight of the trifloxystrobin standard (g)

W_sample = Weight of the sample (g)

A_IS_std = Peak area of the internal standard in the standard solution

A_std = Peak area of trifloxystrobin in the standard solution

Purity_std = Purity of the trifloxystrobin standard (%)

Protocol 2: Trace Residue Analysis of Trifloxystrobin in
Agricultural Samples by GC-MS/MS
This protocol utilizes the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method for sample preparation, followed by sensitive GC-MS/MS detection.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.ppqs.gov.in/sites/default/files/trifloxystrobin.pdf
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.ppqs.gov.in/sites/default/files/trifloxystrobin.pdf
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.benchchem.com/product/b1683241?utm_src=pdf-body
https://www.researchgate.net/profile/Savita_Rani5/publication/325612055_METHOD_VALIDATION_FOR_DETERMINATION_OF_COMMONLY_USED_FUNGICIDES_IN_RICE_BY_GAS_LIQUID_CHROMATOGRAPHY-TANDEM_MASS_SPECTROMETRY/links/5c34a6ae458515a4c7156222/METHOD-VALIDATION-FOR-DETERMINATION-OF-COMMONLY-USED-FUNGICIDES-IN-RICE-BY-GAS-LIQUID-CHROMATOGRAPHY-TANDEM-MASS-SPECTROMETRY.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/Fast-GC-MS-MS-for-High-Throughput-Pesticides-Analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Apparatus and Reagents

Apparatus: GC-MS/MS system, homogenizer, centrifuge, vortex mixer, analytical balance,

pipettes.

Reagents: Acetonitrile (pesticide residue grade), water (HPLC grade), magnesium sulfate

(anhydrous), sodium chloride, Primary Secondary Amine (PSA) sorbent, Trifloxystrobin
reference standard.[6]

2. Sample Preparation (QuEChERS Method)

Extraction: Weigh 10 g of a homogenized sample (e.g., grape, tomato, rice) into a 50 ml

centrifuge tube.[7] Add 10 ml of acetonitrile and shake vigorously for 1 minute.

Salting-Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl). Immediately

shake for 1 minute to prevent the formation of salt agglomerates.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive SPE Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE

cleanup tube containing PSA and anhydrous MgSO₄.[6] Vortex for 30 seconds.

Final Centrifugation: Centrifuge for 5 minutes. The resulting supernatant is ready for GC-

MS/MS analysis. Transfer the final extract into an autosampler vial.

3. GC-MS/MS Analysis

Set up the GC-MS/MS system using typical parameters as shown in Table 2.

Develop a Multiple Reaction Monitoring (MRM) method for trifloxystrobin. Example

transitions are provided in Table 2.

Prepare matrix-matched calibration standards by spiking blank sample extracts with known

concentrations of trifloxystrobin to compensate for matrix effects.[1][2]

Inject 1-2 µl of the final sample extract and the calibration standards. Quantify the

trifloxystrobin concentration by comparing the peak area from the sample to the calibration

curve.
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Data Presentation
Quantitative data and typical instrument conditions are summarized in the tables below.

Table 1: Example GC-FID Operating Conditions for Formulation Analysis[4]

Parameter Value

GC System Agilent 6820 or equivalent

Column 10% OV-101, Chromosorb WHP 100/120 mesh

Carrier Gas Nitrogen

Flow Rate 30.0 ml/min

Injector Temp. 250°C

Oven Temp. 250°C (Isothermal)

Detector Temp. 300°C

Detector Gases Hydrogen: 30.0 ml/min, Air: 300.0 ml/min

| Injection Volume | 2 µl |

Table 2: Typical GC-MS/MS Operating Conditions for Residue Analysis
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Parameter Value

GC System
Thermo Scientific TRACE GC Ultra or
equivalent

Column
30 m x 0.25 mm ID, 0.25 µm film thickness (e.g.,

DB-5ms)

Carrier Gas Helium

Flow Rate 1.2 ml/min (Constant Flow)

Injector Temp. 280°C

Oven Program
70°C (hold 2 min), ramp to 280°C at 25°C/min,

hold 5 min

MS System
Triple Quadrupole (e.g., Thermo Scientific TSQ

8000)

Ionization Mode Electron Ionization (EI) at 70 eV

| MRM Transitions | Quantifier: 306.1 -> 160.0, Qualifier: 131.0 -> 130.0 |

Table 3: Summary of Method Performance Data from Literature

Analytical
Method

Matrix LOQ (mg/kg) Recoveries (%) Reference

GC-NPD
Tomato,
Grape, Wine

0.01 - 0.10 81 - 102 [1][2]

GC-ECD
Tomato, Grape,

Wine
0.005 - 0.05 81 - 102 [1][2]

GC-MS/MS Rice 0.005 75.25 - 93.58 [6]

| GC-NPD | Various | 1.2 - 20 µg/kg | 68 - 117 |[8] |
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The following diagrams illustrate the experimental workflows for the quantification of

trifloxystrobin.

Workflow for Trifloxystrobin Formulation Analysis

Sample & Standard Preparation Instrumental Analysis Data Processing

Weigh Sample &
Reference Standard

Add Internal
Standard (DOP)

Dissolve & Dilute
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Inject into
GC-FID System
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GC Column Detect with FID Integrate Peak

Areas
Calculate

Concentration

Click to download full resolution via product page

Caption: A diagram illustrating the workflow for analyzing trifloxystrobin formulations using

GC-FID.

Workflow for Trifloxystrobin Residue Analysis

Extraction Dispersive SPE Cleanup Analysis

Weigh 10g
Homogenized Sample

Add 10ml
Acetonitrile & Shake

Add QuEChERS
Salts & Shake

Centrifuge
(5 min)

Transfer Supernatant
to d-SPE Tube (PSA) Vortex to Mix Centrifuge

(5 min)
Transfer Final Extract
to Autosampler Vial

Analyze by
GC-MS/MS

Click to download full resolution via product page

Caption: A diagram showing the QuEChERS sample preparation and GC-MS/MS analysis

workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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